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Compound of Interest

Compound Name: Z-VAL-PRO-OH

. Get Quote

Cat. No.: B8508506

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like Z-VAL-PRO-OH are paramount to ensuring a secure laboratory
environment and regulatory compliance. This guide provides a comprehensive overview of the
recommended procedures for the proper disposal of Z-VAL-PRO-OH, a key component in
peptide synthesis.

Chemical and Physical Properties Overview

While specific quantitative data for Z-VAL-PRO-OH is not readily available in public safety data
sheets, the table below summarizes the properties of closely related Z-protected amino acids to
provide a general understanding of its characteristics.

Property Z-Pro-OH Z-Val-Val-OH Z-Val-Phe-OH
CAS Number 1148-11-4 19542-54-2 19542-51-9
Molecular Formula C13H15N0O4 C18H26N205 C22H26N205
Molecular Weight 249.26 g/mol 350.42 g/mol 398.46 g/mol
Form Powder or crystals White powder
Melting Point 76-78 °C 173-177 °C
Solubility Soluble in DMSO

Storage Store at -20°C Store at 0-8 °C
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Data sourced from various chemical suppliers. This information is for comparative purposes
and may not represent the exact properties of Z-VAL-PRO-OH.

Step-by-Step Disposal Protocol

The proper disposal of Z-VAL-PRO-OH, like other peptide synthesis reagents, should be
approached with a clear and systematic procedure to minimize risks and environmental impact.
The following steps outline the recommended disposal protocol.

Personal Protective Equipment (PPE) and Engineering
Controls:

Handling and Segregation of Waste:

Decontamination of Glassware and Equipment:

Waste Storage and Labeling:

Final Disposal:

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Z-VAL-PRO-OH and associated materials.
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Start: Handling Z-VAL-PRO-OH

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) eI 0 & (RS AT

Identify Waste Type

Solid Waste Liquid Waste
(e.g., contaminated gloves, paper) (e.g., solutions, rinsates)

Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Store Waste in a Designated
Secondary Containment Area

Arrange for Disposal via
EHS or Licensed Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Z-VAL-PRO-OH.
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This guide is intended to provide essential information for the safe disposal of Z-VAL-PRO-OH.
Always consult your institution's specific safety protocols and the relevant Safety Data Sheets
for the chemicals you are working with. Adherence to these procedures is critical for
maintaining a safe laboratory environment and protecting our ecosystem.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Z-VAL-PRO-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8508506#z-val-pro-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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